Cas no 2228221-32-5 (1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol)
1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
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- 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol
- [1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol
- EN300-1808726
- 2228221-32-5
-
- Inchi: 1S/C14H26O/c1-4-11-5-7-12(8-6-11)14(10-15)9-13(14,2)3/h11-12,15H,4-10H2,1-3H3
- InChI Key: OWWZPJFYZPSFCB-UHFFFAOYSA-N
- SMILES: OCC1(C2CCC(CC)CC2)CC1(C)C
Computed Properties
- Exact Mass: 210.198365449g/mol
- Monoisotopic Mass: 210.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2Ų
1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1808726-0.05g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 0.05g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1808726-0.1g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 0.1g |
$1106.0 | 2023-09-19 | ||
| Enamine | EN300-1808726-0.25g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 0.25g |
$1156.0 | 2023-09-19 | ||
| Enamine | EN300-1808726-0.5g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 0.5g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1808726-1.0g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 1g |
$1256.0 | 2023-06-02 | ||
| Enamine | EN300-1808726-2.5g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 2.5g |
$2464.0 | 2023-09-19 | ||
| Enamine | EN300-1808726-5.0g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 5g |
$3645.0 | 2023-06-02 | ||
| Enamine | EN300-1808726-10.0g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 10g |
$5405.0 | 2023-06-02 | ||
| Enamine | EN300-1808726-1g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 1g |
$1256.0 | 2023-09-19 | ||
| Enamine | EN300-1808726-5g |
[1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanol |
2228221-32-5 | 5g |
$3645.0 | 2023-09-19 |
1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol
Introduction to 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228221-32-5)
1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228221-32-5) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug development and materials science. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol, drawing on the latest research findings to provide a comprehensive overview.
The chemical structure of 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol is notable for its intricate arrangement of functional groups. The compound consists of a cyclohexyl ring substituted with an ethyl group and a cyclopropyl ring with two methyl groups attached to the same carbon atom. The presence of these substituents imparts unique physical and chemical properties to the molecule. The hydroxyl group (-OH) at the methanol position adds polarity and reactivity, making it a versatile building block for further chemical modifications.
In terms of synthesis, several methods have been reported in the literature for the preparation of 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol. One common approach involves the reaction of 4-ethylcyclohexanone with a suitable reagent to form the cyclopropyl ring, followed by reduction to introduce the hydroxyl group. Another method involves the use of transition metal-catalyzed reactions to construct the complex cyclic structure. These synthetic routes are crucial for producing high-purity samples required for both academic research and industrial applications.
The physical properties of 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol have been extensively studied. The compound is typically a colorless liquid with a distinct odor. Its melting point and boiling point are influenced by the presence of the hydroxyl group and the bulky substituents. The solubility in various solvents has also been investigated, showing good solubility in polar solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in solution-based reactions and formulations.
In the context of pharmaceutical research, 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol has shown promise as a lead compound for drug development. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory properties. These findings suggest that further optimization and modification could lead to the development of novel therapeutic agents for treating inflammatory diseases.
Beyond pharmaceutical applications, 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol has also found use in materials science. Its unique structural features make it an attractive candidate for designing advanced materials with tailored properties. For example, researchers at MIT have utilized this compound as a building block for creating polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as aerospace and electronics.
The environmental impact of 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol is another important consideration. Studies have shown that proper handling and disposal methods can minimize any adverse effects on ecosystems. Researchers are actively working on developing more sustainable synthesis routes that reduce waste and energy consumption during production.
In conclusion, 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228221-32-5) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and versatile properties make it an intriguing subject for ongoing research. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as organic chemistry, pharmaceuticals, and materials science.
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